4-Chloro-5-fluoro-7-aza-2-oxindole

• IUPAC Name: 4-chloro-5-fluoro-1,3-dihydropyrrolo[2,3-b]pyridin-2-one
• InChI: InChI=1S/C7H4ClFN2O/c8-6-3-1-5(12)11-7(3)10-2-4(6)9/h2H,1H2,(H,10,11,12)
• InChI Key: AFHGYJFHZMMUJA-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C(=CN=C2NC1=O)F)Cl
• Molecular Formula: C7H4ClFN2O
• Molecular Weight: 186.57 g/mol

Description

4-Chloro-5-fluoro-7-aza-2-oxindole is a chemical compound with the CAS Number: 1190315-74-2. It is a solid at room temperature.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature and has a molecular weight of 186.57.

Scientific Research Applications

Theoretical and Spectroscopic Studies

One study delves into the theoretical and spectroscopic analysis of chloro-containing oxindole derivatives, highlighting their importance due to promising applications in medicine. The research focused on the optimized molecular geometry, vibrational frequencies, and antitumor activities against different receptors, demonstrating the potential of these compounds in cancer chemotherapy drugs (Isik & Sagdinc, 2021).

Antimicrobial and Antiproliferative Activities

Another study reports on the synthesis and evaluation of antimicrobial, antiinflammatory, and antiproliferative activities of heterocycles derived from chloro and fluoroindole carbohydrazides. These compounds exhibited moderate to good antiproliferative activity, underscoring their potential in the development of new therapeutic agents (Narayana et al., 2009).

Novel Scaffold for Kinase Research

The synthesis of diazaoxindoles as a novel scaffold for kinase research highlights the versatility of chloro and fluoro-substituted oxindoles in the pharmaceutical domain, offering new avenues for drug discovery and development (Cheung, Harris, & Lackey, 2001).

Antinociceptive, Antioxidant, and Anti-Inflammatory Effects

Research demonstrates that 5-fluoro-2-oxindole inhibits neuropathic pain and exhibits antinociceptive, antioxidant, and anti-inflammatory effects, suggesting its potential for chronic inflammatory pain management (Redondo, Riego, & Pol, 2020).

Solubility and Thermodynamic Parameters

The study of solubility and thermodynamic parameters of 5-Fluoro-2-oxindole across different solvents provides essential data for pharmaceutical formulation, demonstrating the compound's solubility behavior which is critical for drug development (Zhao et al., 2020).

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H318, H320, H335. Precautionary measures include P261, P264, P270, P280, P301, P301, P302, P305, P312, P313, P321, P330, P332, P337, P338, P351, P352, P362.